Cas no 90708-11-5 (1H-1,2,4-Triazol-3-amine, 1-ethyl-5-methyl-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-ethyl-5-methyl-
• CAS No: 90708-11-5
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 4303846
• PubChem ID: 71946399
• Update Time: 2025-04-24

1H-1,2,4-Triazol-3-amine, 1-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-ethyl-5-methyl-
• 90708-11-5
• AKOS018076977
• SCHEMBL23761187
• DTXSID501261028

• Inchi： 1S/C5H10N4/c1-3-9-4(2)7-5(6)8-9/h3H2,1-2H3,(H2,6,8)
• InChI Key： RHMMEEXNVKIQEW-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC(N)=N1)CC

Computed Properties

• Exact Mass: 126.090546336Da
• Monoisotopic Mass: 126.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų